Cas no 206055-67-6 (1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine)

1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine structure
206055-67-6 structure
Product Name:1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine
CAS No:206055-67-6
MF:C11H14N2O6
MW:270.238663196564
CID:66733
PubChem ID:10221080
Update Time:2025-04-18

1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine Chemical and Physical Properties

Names and Identifiers

    • 1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine
    • 1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methyl-2,4(1H,3H)-pyrimidinedione
    • 1-(2'-O,4-C-Methylene-β-D-ribofuranosyl)thymine
    • 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-anhydro-4-C-(hydroxymethyl)-α-L-lyxofuranosyl]-5-methyl-
    • (1S,3R,4R,7S)-7-hydroxy-1-hydroxymethyl-(thymin-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
    • (1S,3R,4R,7S)-7-hydroxy-1-hydroxymethyl-3-(thymin-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
    • 1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)thymine
    • 2'-O,4'-C-methylene-5-methyluridine
    • 2'-O,4'-C-methylenethymidine
    • 5-methyl-2'-O,4'-C-methyleneuridine
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(thymin-1-yl)-2,5-dioxabicyclo-[2.2.1]heptane
    • 1-[(1S,3R,4R,7S)-7-Hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-5-methylpyrimidine-2,4-dione
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(thymin-1-yl)-2,5-dioxabicyclo[2.2.1]-heptane
    • 206055-67-6
    • 1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • MFCD12911819
    • 1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)-thymine
    • 1-[(1S, 3R, 4R, 7S)-7-hydroxy-1-(hydroxymethyl)-2, 5-dioxabicyclo[2.2.1]heptan-3-yl]-5-methylpyrimidine-2, 4-dione
    • AT23685
    • W-201800
    • (1S, 3R, 4R, 7S)-7-Hydroxy-1-hydroxymethyl-3-(thymin-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
    • A848903
    • SCHEMBL856694
    • AKOS040744126
    • TYYUAZVXLRMUMN-SZVQBCOZSA-N
    • MDL: MFCD12911819
    • Inchi: 1S/C11H14N2O6/c1-5-2-13(10(17)12-8(5)16)9-6-7(15)11(3-14,19-9)4-18-6/h2,6-7,9,14-15H,3-4H2,1H3,(H,12,16,17)/t6-,7+,9-,11+/m1/s1
    • InChI Key: TYYUAZVXLRMUMN-SZVQBCOZSA-N
    • SMILES: O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 270.08500
  • Monoisotopic Mass: 270.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: -1.8

Experimental Properties

  • Density: 1.598
  • PSA: 113.78000
  • LogP: -2.13540

1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)thymine Pricemore >>

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